Cas no 1042589-25-2 ((3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine)

• Product Name: (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine
• CAS No: 1042589-25-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• MDL: MFCD11161494
• CID: 1004520
• PubChem ID: 43205056
• Update Time: 2025-10-28

(3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• (3-Methoxypropyl)(1-pyridin-4-ylethyl)amine
• (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine
• 3-methoxy-N-(1-pyridin-4-ylethyl)propan-1-amine
• 3-Methoxy-N-[1-(pyridin-4-yl)ethyl]propan-1-amine
• SB54076
• 1042589-25-2
• 3-Methoxy-N-(1-(pyridin-4-yl)ethyl)propan-1-amine
• AKOS004911185
• DTXSID40655715
• LS-03786
• EN300-165492
• MFCD11161494
• CS-0440411
• ALBB-012135

• MDL： MFCD11161494
• Inchi： 1S/C11H18N2O/c1-10(13-6-3-9-14-2)11-4-7-12-8-5-11/h4-5,7-8,10,13H,3,6,9H2,1-2H3
• InChI Key： RNMGLOCRLYHHMK-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.2Ų

(3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine

Research Brief on (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine (CAS: 1042589-25-2): Recent Advances and Applications

The compound (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine, with the CAS number 1042589-25-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the role of (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine as a potential modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, offering possibilities for the treatment of neurological disorders. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity, providing a foundation for further drug development efforts.

In addition to its neurological applications, recent studies have explored the anticancer properties of (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine. Investigations into its effects on cancer cell lines have revealed inhibitory activity against certain kinases involved in tumor proliferation. These findings are particularly significant given the ongoing search for novel kinase inhibitors with improved efficacy and reduced side effects. The compound's mechanism of action appears to involve the disruption of key signaling pathways, highlighting its potential as a targeted therapy.

The synthesis and optimization of (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in preclinical studies. Furthermore, structural analogs have been developed to explore structure-activity relationships (SAR), providing valuable insights into the molecular determinants of its biological activity.

Despite these promising developments, challenges remain in the translational application of (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to overcome these hurdles, with the ultimate goal of advancing this compound into clinical trials.

In conclusion, (3-methoxypropyl)[1-(pyridin-4-yl)ethyl]amine (CAS: 1042589-25-2) represents a compelling candidate for further investigation in the fields of neuroscience and oncology. Its multifaceted pharmacological profile and the recent advancements in its synthesis and characterization underscore its potential as a therapeutic agent. Future studies will likely focus on optimizing its properties and evaluating its efficacy in vivo, paving the way for its potential clinical application.